![molecular formula C18H19NO4 B2543174 Bis((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methyl)amine CAS No. 1260811-27-5](/img/structure/B2543174.png)
Bis((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methyl)amine
Overview
Description
Bis((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methyl)amine is a complex organic compound. It contains a total of 45 bonds, including 26 non-H bonds, 12 multiple bonds, 4 rotatable bonds, 12 aromatic bonds, 4 six-membered rings, 2 ten-membered rings, 1 secondary amine (aliphatic), and 4 ethers (aromatic) .
Molecular Structure Analysis
The molecular structure of Bis((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methyl)amine is quite complex. It includes multiple types of bonds and functional groups, which contribute to its unique chemical properties .Chemical Reactions Analysis
The specific chemical reactions involving Bis((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methyl)amine are not well-documented in the literature. More research is needed to fully understand its reactivity and potential applications .Physical And Chemical Properties Analysis
Bis((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methyl)amine has a predicted boiling point of 459.1±34.0 °C and a predicted density of 1±0.06 g/cm3 . Its pKa is predicted to be 9.04±0.20 .Scientific Research Applications
Cosmetics and Dermatology
The compound has been used in the study of oxidative stress-mediated cell apoptosis in human dermal papilla cells . It was found to effectively suppress hydrogen peroxide-induced apoptosis while also attenuating activated caspase signaling . This suggests potential applications in the development of new therapies for alopecia and other hair loss conditions .
Crystallography
The crystal structure of a compound containing a (2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methylene group has been studied . This research can provide valuable insights into the properties and behaviors of similar compounds, including “Bis((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methyl)amine”.
Immunomodulation
Compounds containing the 2,3-dihydrobenzo[b][1,4]dioxin-6-yl group have been found to be useful as immunomodulators . This suggests potential applications in the development of new drugs for the treatment of immune-related diseases.
Chemical Synthesis
“Bis((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methyl)amine” is available from chemical suppliers , suggesting its use as a reagent in the synthesis of other complex organic compounds.
Safety and Hazards
properties
IUPAC Name |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)methanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO4/c1-3-15-17(22-7-5-20-15)9-13(1)11-19-12-14-2-4-16-18(10-14)23-8-6-21-16/h1-4,9-10,19H,5-8,11-12H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJYOGHXICMZTOQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)CNCC3=CC4=C(C=C3)OCCO4 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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